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2-Isopropoxyphenylboronic acid, identified by its CAS number 89787-12-2, is an
organoboron compound that has emerged as a crucial building block in synthetic organic
chemistry.[1] As a member of the arylboronic acid family, its utility is most prominently
showcased in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-
winning methodology that is fundamental to the formation of carbon-carbon (C-C) bonds.[2]
The presence of the isopropoxy group at the ortho position introduces specific steric and
electronic properties that can be strategically exploited by researchers to influence reaction
outcomes and construct complex molecular architectures.

This guide provides an in-depth exploration of 2-lsopropoxyphenylboronic acid, intended for
researchers, scientists, and professionals in drug development. It covers its physicochemical
properties, core applications, detailed reaction protocols, safety considerations, and the
mechanistic underpinnings of its reactivity.

Physicochemical and Structural Properties

Understanding the fundamental properties of a reagent is paramount for its effective application
in the laboratory. 2-Isopropoxyphenylboronic acid is typically a white to off-white or yellow
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solid, soluble in many polar organic solvents.[1] Its key properties are summarized below.
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Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The primary application of 2-lsopropoxyphenylboronic acid is its role as a nucleophilic
partner in the Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful
and widely used methods for synthesizing biaryl and substituted aromatic compounds, which
are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[7][8][9]

The reaction involves the coupling of an organoboron compound (the boronic acid) with an
organohalide or triflate (the electrophile) in the presence of a palladium catalyst and a base.[2]
The versatility, mild reaction conditions, and high functional group tolerance of the Suzuki-
Miyaura coupling make it an indispensable tool for synthetic chemists.[8][10]

Mechanistic Insights: The Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a well-defined catalytic cycle involving a
palladium complex. The generally accepted mechanism proceeds through three key stages:

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
electrophile (e.g., an aryl bromide), forming a Pd(Il) complex.

e Transmetalation: The organic group from the boronic acid is transferred to the palladium
center. This step requires activation of the boronic acid by a base to form a more nucleophilic
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boronate species, which facilitates the transfer.[11]

+ Reductive Elimination: The two coupled organic fragments are eliminated from the palladium
center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then
re-enter the cycle.[2]
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/Experimental Workflow for Suzuki Coupling?

1. Reaction Setup
(Flask under N2/Ar)
- Boronic Acid
- Aryl Halide
- Base

2. Catalyst/Ligand Addition
(e.g., Pd(PPhs3)a4)

3. Solvent Addition
(Degassed Dioxane/H20)

4. Heating & Monitoring
(80-110 °C, TLC/GC-MS)

5. Aqueous Workup
(Extraction with EtOAC)

6. Purification
(Column Chromatography)

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b151188?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/89787-12-2/
https://www.yonedalabs.com/post/suzuki-miyaura-cross-coupling-practical-guide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9219254.htm
https://cymitquimica.com/products/IN-DA003ZW5/2-isopropylphenylboronic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropoxyphenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropoxyphenylboronic-acid
https://organoborons.com/data/cas-89787-12-2.html
https://organoborons.com/data/cas-89787-12-2.html
https://www.nbinno.com/article/organic-chemistry/suzuki-coupling-pharmaceutical-synthesis-boronic-acids-wq
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5065_E.pdf
https://www.pharmtech.com/view/new-horizons-cross-coupling-reactions
http://orgsyn.org/demo.aspx?prep=v89p0202
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/product/b151188#2-isopropoxyphenylboronic-acid-cas-number-89787-12-2
https://www.benchchem.com/product/b151188#2-isopropoxyphenylboronic-acid-cas-number-89787-12-2
https://www.benchchem.com/product/b151188#2-isopropoxyphenylboronic-acid-cas-number-89787-12-2
https://www.benchchem.com/product/b151188#2-isopropoxyphenylboronic-acid-cas-number-89787-12-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b151188?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

